Cas no 1949816-02-7 (4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride)

• Product Name: 4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride
• CAS No: 1949816-02-7
• MF: C₁₁H₁₇ClN₂O₂S
• MW: 276.782880544662
• CID: 4632731
• PubChem ID: 119106362
• Update Time: 2025-10-28

4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1-methylpiperidin-4-yl)thiazole-5-carboxylic acid dihydrochloride
• 4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride

• Inchi： 1S/C11H16N2O2S.ClH/c1-7-9(11(14)15)16-10(12-7)8-3-5-13(2)6-4-8;/h8H,3-6H2,1-2H3,(H,14,15);1H
• InChI Key： ROMXTTJNLPQARA-UHFFFAOYSA-N
• SMILES： C(C1=C(N=C(C2CCN(C)CC2)S1)C)(=O)O.Cl

Additional information on 4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride

4-Methyl-2-(1-Methylpiperidin-4-yl)-1,3-Thiazole-5-Carboxylic Acid Dihydrochloride: A Comprehensive Overview

4-Methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride, with the CAS number 1949816-02-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a methyl group at the 4-position of the thiazole ring and a 1-methylpiperidin-4-yl substituent at the 2-position introduces unique electronic and steric properties that influence its chemical reactivity and biological behavior.

The synthesis of 4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and acid-base neutralizations. The starting materials for its synthesis typically include thioamides or related sulfur-containing precursors, which undergo cyclization to form the thiazole ring. The introduction of the methyl group and the piperidine substituent is achieved through alkylation or substitution reactions, followed by acidic workup to yield the dihydrochloride salt. This compound is often isolated as a crystalline solid, which is stable under normal storage conditions and exhibits good solubility in polar solvents.

Recent studies have highlighted the potential of thiazole derivatives as modulators of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, research has demonstrated that certain thiazole-containing compounds can inhibit key enzymes involved in amyloid-beta production, making them promising candidates for Alzheimer's disease therapeutics. Similarly, preclinical studies have shown that some derivatives exhibit cytotoxic effects against cancer cell lines while sparing normal cells, suggesting their potential as selective anticancer agents.

In addition to its pharmacological applications, 4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride has been explored for its role in chemical synthesis as an intermediate for constructing more complex molecules. Its ability to undergo various functional group transformations makes it a valuable building block in medicinal chemistry. For example, the carboxylic acid moiety can be converted into esters or amides, enabling the design of bioisosteres with improved pharmacokinetic profiles.

The development of novel synthetic routes for this compound has also been an area of active research. Scientists have sought to optimize existing methods by employing catalytic systems or green chemistry principles to enhance yield and reduce environmental impact. These advancements not only improve the scalability of production but also pave the way for cost-effective manufacturing processes.

In conclusion, 4-methyl-2-(1-methylpiperidin-4-yl)-1,3-thiazole-5-carboxylic acid dihydrochloride represents a versatile scaffold with broad implications in drug discovery and chemical synthesis. Its unique structural features and promising biological activities make it a focal point for ongoing research efforts. As new insights into its mechanism of action and therapeutic potential emerge, this compound is poised to play an increasingly important role in advancing medical science.